N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide: is a synthetic organic compound that features an adamantyl group, a carbamoyl group, and a cyanopyrazolyl group
Properties
IUPAC Name |
N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O2/c18-7-14-8-19-22(9-14)10-15(23)20-16(24)21-17-4-11-1-12(5-17)3-13(2-11)6-17/h8-9,11-13H,1-6,10H2,(H2,20,21,23,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDZQXENXQMGDEH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)NC(=O)CN4C=C(C=N4)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide typically involves multiple steps:
Formation of the Adamantyl Carbamoyl Intermediate: This step involves the reaction of adamantylamine with a suitable carbamoyl chloride under basic conditions to form the adamantyl carbamoyl intermediate.
Synthesis of the Cyanopyrazole Intermediate: This step involves the reaction of a suitable pyrazole derivative with a cyanating agent to introduce the cyano group.
Coupling Reaction: The final step involves the coupling of the adamantyl carbamoyl intermediate with the cyanopyrazole intermediate under suitable conditions to form the desired compound.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, optimized reaction temperatures, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the adamantyl group, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions may target the cyano group, converting it to an amine or other functional groups.
Substitution: The compound may undergo substitution reactions, particularly at the pyrazole ring, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents such as lithium aluminum hydride or hydrogen gas with a catalyst.
Substitution: Various electrophiles or nucleophiles under suitable conditions.
Major Products
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may yield amine derivatives.
Scientific Research Applications
Chemistry
Catalysis: The compound may be used as a ligand or catalyst in various chemical reactions.
Materials Science: The compound may be used in the synthesis of novel materials with unique properties.
Biology
Biological Probes: The compound may be used as a probe to study biological processes or as a precursor for the synthesis of biologically active molecules.
Medicine
Drug Development: The compound may be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.
Industry
Polymer Synthesis: The compound may be used in the synthesis of polymers with specific properties.
Mechanism of Action
The mechanism of action of N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide would depend on its specific application. For example, in a biological context, the compound may interact with specific molecular targets such as enzymes or receptors, modulating their activity and leading to a biological effect. The molecular pathways involved would depend on the specific targets and the nature of the interaction.
Comparison with Similar Compounds
Similar Compounds
- N-(1-adamantylcarbamoyl)-2-(4-nitropyrazol-1-yl)acetamide
- N-(1-adamantylcarbamoyl)-2-(4-methylpyrazol-1-yl)acetamide
Uniqueness
N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide is unique due to the presence of the cyano group on the pyrazole ring, which may impart specific chemical and biological properties. This distinguishes it from similar compounds with different substituents on the pyrazole ring.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
